Cas no 475479-24-4 (2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid)

• Product Name: 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid
• CAS No: 475479-24-4
• MF: C₂₄H₂₃NO₅S
• MW: 437.508125543594
• CID: 6786050
• PubChem ID: 9910951
• Update Time: 2025-05-19

2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0008995
• 2-Methoxy-3-{4-[2-(5-methyl-2-phenyl-oxazol-4-yl)-ethoxy]-benzo[b]thiophen-7-yl}-propionic acid
• SCHEMBL482285
• A856217
• 475479-24-4
• DAYKLWSKQJBGCS-UHFFFAOYSA-N
• CHEMBL519032
• 2-Methoxy-3-{4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl}propanoic acid
• PB23758
• BDBM50277782
• 2-methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid
• 2-methoxy-3-[4-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]-1-benzothiophen-7-yl]propanoic acid
• Aleglitazar (racemate)
• DTXSID10870357
• DS-017149
• 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid

• Inchi： 1S/C24H23NO5S/c1-15-19(25-23(30-15)16-6-4-3-5-7-16)10-12-29-20-9-8-17(14-21(28-2)24(26)27)22-18(20)11-13-31-22/h3-9,11,13,21H,10,12,14H2,1-2H3,(H,26,27)
• InChI Key： DAYKLWSKQJBGCS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C=CC(=C12)CC(C(=O)O)OC)OCCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 437.12969401g/mol
• Monoisotopic Mass: 437.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 110Ų

Additional information on 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid

Introduction to 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid (CAS No. 475479-24-4)

2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 475479-24-4, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid is characterized by a benzo[b]thiophene core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The presence of a methoxy group at the 2-position and an ester functionality at the 3-position further enhances its structural complexity and potential for interactions with biological targets.

The benzo[b]thiophene moiety is flanked by an aromatic oxazole ring at the 7-position, which introduces additional electronic and steric features that can influence the compound's biological properties. The oxazole ring is also substituted with an ethoxy group, which further modulates the electronic distribution and solubility characteristics of the molecule. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid make it a compelling candidate for further exploration in these areas. Specifically, the combination of a benzo[b]thiophene core with an oxazole ring has been shown to exhibit anti-inflammatory and anti-cancer properties in several preclinical studies.

One of the most promising applications of this compound is in the context of oncology research. The benzo[b]thiophene scaffold is known to interact with various enzymes and receptors involved in cancer cell proliferation and survival. Additionally, the oxazole ring has been identified as a key pharmacophore in molecules that exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth. The presence of multiple substituents on the aromatic rings further enhances the compound's ability to interact with biological targets, potentially leading to improved efficacy and selectivity.

Recent studies have also highlighted the potential of this compound as an anti-inflammatory agent. Inflammatory processes are central to the pathogenesis of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. The ability of 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yl)ethoxy)benzo[b]thiophen-7-yl)propanoic acid to modulate inflammatory pathways has been demonstrated through both in vitro and in vivo experiments. These studies suggest that the compound may exert its effects by inhibiting key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The synthesis of 2-Methoxy-3-(4-(2-(5-methyl-2-phenyloxazol-4-yloxy)ethoxy)benzo[b]thiophen-7-yloxy)propanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules with high precision and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in assembling the benzo[b]thiophene core, while nucleophilic substitution reactions have been employed to introduce the various substituents at strategic positions on the aromatic rings.

The pharmacokinetic properties of this compound are also an important consideration in its development as a therapeutic agent. Studies have shown that modifications to the molecular structure can significantly impact solubility, bioavailability, and metabolic stability. The presence of hydrophilic groups such as ethoxy moieties can enhance solubility while potentially affecting metabolic clearance rates. Therefore, optimizing these properties is crucial for ensuring that the compound exhibits favorable pharmacokinetic profiles in vivo.

Future research efforts will focus on evaluating the biological activity of CAS No 475479-24 using both computational modeling and experimental approaches. Computational methods such as molecular docking can provide insights into how this compound interacts with target proteins at an atomic level, while experimental assays can validate these interactions and assess their functional consequences. These combined approaches will help identify potential lead compounds for further optimization and development into novel therapeutics.

In conclusion,CAS No 475479 represents a structurally complex yet promising molecule with potential applications across multiple therapeutic areas. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery programs aimed at treating inflammation-related diseases and cancer. As research continues to uncover new biological targets and mechanisms,CAS No 475479 may emerge as a valuable tool for developing next-generation therapeutic agents.